Cas no 1797982-77-4 (3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester
• CAS No: 1797982-77-4
• CID: 4554886
• Update Time: 2025-05-24

3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolyl]carboxylic Acid Methyl Ester
• 3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester

Additional information on 3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester

Research Briefing on 3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester (CAS: 1797982-77-4)

3-(2-Chloro-6-fluorophenyl)-5-(chloromethyl)-4-isoxazolylcarboxylic Acid Methyl Ester (CAS: 1797982-77-4) is a synthetic intermediate of growing interest in the pharmaceutical and agrochemical industries due to its versatile chemical structure. Recent studies have explored its potential as a precursor for bioactive compounds, particularly in the development of novel antimicrobial and anticancer agents. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in synthesizing isoxazole-based kinase inhibitors. Researchers optimized a one-pot cascade reaction using 1797982-77-4 as a key building block, achieving a 78% yield of target inhibitors with potent activity against EGFR mutations (IC₅₀ = 12-45 nM). The chloromethyl group at the 5-position was critical for covalent binding to Cys797, as confirmed by X-ray crystallography.

In agrochemical applications, a patent (WO2023052147) disclosed derivatives of 1797982-77-4 as fungicidal agents. The 2-chloro-6-fluorophenyl moiety demonstrated exceptional binding affinity to fungal CYP51 (K_d = 0.8 μM), while the ester group facilitated membrane penetration. Field trials showed 85-92% efficacy against Fusarium graminearum at 50 ppm concentration, outperforming commercial benchmarks.

Metabolic stability studies revealed interesting pharmacokinetic properties. The methyl ester undergoes rapid hepatic hydrolysis (t_1/2 = 1.2 h in human microsomes), suggesting potential as a prodrug. However, the chloromethyl group raises toxicity concerns, prompting current research into safer analogs. A 2024 ACS Chemical Biology paper reported successful replacement with a trifluoromethyl group, maintaining bioactivity while reducing hepatotoxicity by 60%.

Ongoing clinical investigations (Phase I/II) are evaluating 1797982-77-4-derived PROTACs for hematological malignancies. Preliminary data show promising degradation of BCL-xL (DC₅₀ = 15 nM) with minimal off-target effects. Researchers emphasize the compound's unique ability to simultaneously engage E3 ligase and target protein, attributed to its optimal linker length and rigidity.

Future directions include computational modeling to predict novel derivatives and green chemistry approaches for sustainable synthesis. The compound's multifaceted applications underscore its importance in chemical biology, warranting continued investigation into structure-activity relationships and therapeutic potential.